5-Chloro-2,4-difluorobenzenesulfonamide
Overview
Description
5-Chloro-2,4-difluorobenzenesulfonamide is a chemical compound with the molecular formula C6H4ClF2NO2S . It has a molecular weight of 227.62 .
Molecular Structure Analysis
The molecular structure of 5-Chloro-2,4-difluorobenzenesulfonamide consists of a benzene ring substituted with chlorine and fluorine atoms, and a sulfonamide group .Physical And Chemical Properties Analysis
5-Chloro-2,4-difluorobenzenesulfonamide is a solid at room temperature . More detailed physical and chemical properties are not available in the sources I have access to.Scientific Research Applications
Medicine: Therapeutic Agent Synthesis
5-Chloro-2,4-difluorobenzenesulfonamide serves as a precursor in the synthesis of various therapeutic agents. Its unique chemical structure allows for the creation of compounds that can interact with specific biological targets, potentially leading to the development of new medications for diseases that currently lack effective treatments .
Agriculture: Pesticide Development
In agriculture, this compound is utilized in the development of pesticides. Its chemical properties can be harnessed to create substances that are toxic to pests but have minimal impact on crops or the environment, contributing to sustainable agricultural practices .
Material Science: Advanced Material Fabrication
The compound’s inclusion in material science research aids in the fabrication of advanced materials. Its molecular framework can be incorporated into polymers or coatings, enhancing their properties such as durability, resistance to chemicals, and thermal stability .
Environmental Science: Pollution Remediation
5-Chloro-2,4-difluorobenzenesulfonamide may be involved in environmental science research, particularly in pollution remediation strategies. Its reactivity can be exploited to break down harmful pollutants into less toxic forms, aiding in the purification of air and water resources .
Analytical Chemistry: Chemical Analysis
In analytical chemistry, this compound can be used as a standard or reagent in various chemical analyses. Its well-defined characteristics make it suitable for calibrating instruments or as a reference compound in the quantification of other substances .
Biochemistry: Enzyme and Receptor Studies
The compound is valuable in biochemistry for studying enzyme and receptor interactions. It can act as an inhibitor or activator in biochemical assays, helping to elucidate the mechanisms of action of enzymes or receptors involved in critical biological processes .
Pharmacology: Drug Mechanism Exploration
In pharmacology, 5-Chloro-2,4-difluorobenzenesulfonamide is used to explore drug mechanisms. It can be a key component in the development of drug candidates, providing insights into their pharmacokinetics and pharmacodynamics .
Chemical Engineering: Process Optimization
Lastly, in chemical engineering, this compound plays a role in process optimization. Its stability under various conditions can be leveraged to improve the efficiency of chemical reactions, leading to more cost-effective and environmentally friendly manufacturing processes .
properties
IUPAC Name |
5-chloro-2,4-difluorobenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClF2NO2S/c7-3-1-6(13(10,11)12)5(9)2-4(3)8/h1-2H,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFQLECSPAAMBPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Cl)S(=O)(=O)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClF2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70378521 |
Source
|
| Record name | 5-chloro-2,4-difluorobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70378521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2,4-difluorobenzenesulfonamide | |
CAS RN |
13656-56-9 |
Source
|
| Record name | 5-chloro-2,4-difluorobenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70378521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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